Cas no 104877-13-6 (3-Amino-5,6,7,8-tetrahydronaphthalene-2-carboxylic Acid)

• Product Name: 3-Amino-5,6,7,8-tetrahydronaphthalene-2-carboxylic Acid
• CAS No: 104877-13-6
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 126517
• PubChem ID: 13739730
• Update Time: 2025-04-18

3-Amino-5,6,7,8-tetrahydronaphthalene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 3-amino-5,6,7,8-tetrahydro-
• 2-Naphthalenecarboxylicacid,3-amino-5,6,7,8-tetrahydro-(9CI)
• 3-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
• 3-amino-5,6,7,8-tetrahydro-2-Naphthalenecarboxylic acid
• AKOS022643683
• 104877-13-6
• DTXSID10548100
• FT-0743743
• BVWFLRKXHQUAKM-UHFFFAOYSA-N
• SCHEMBL4016463
• Z1255381608
• 3-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylicacid
• 3-amino-5,6,7,8-tetrahydro-napthalene-2-carboxylic acid
• EN300-192791
• 3-Amino-5,6,7,8-tetrahydronaphthalene-2-carboxylic Acid

• Inchi： 1S/C11H13NO2/c12-10-6-8-4-2-1-3-7(8)5-9(10)11(13)14/h5-6H,1-4,12H2,(H,13,14)
• InChI Key： BVWFLRKXHQUAKM-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC2=C(C=1)CCCC2)N)=O

Computed Properties

• Exact Mass: 104.00295
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 17.07
• LogP: 2.42700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids